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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrobenzoic acid

Cat. No.: B181323

An In-depth Technical Guide to the Safe Handling of 3,5-Dimethyl-4-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dimethyl-4-nitrobenzoic acid (CAS No. 3095-38-3) is a substituted nitroaromatic
carboxylic acid that serves as a valuable intermediate in the synthesis of pharmaceuticals,
agrochemicals, and dyestuffs.[1][2] Its molecular structure, featuring a carboxylic acid group
and a nitro group, dictates its reactivity and also necessitates a thorough understanding of its
safety profile for handling in a laboratory and process development setting. This guide provides
a comprehensive overview of the critical safety protocols, physicochemical properties, and
emergency procedures required for the safe and effective use of this compound. The causality
behind each recommendation is explained to foster a culture of safety and scientific integrity.

Physicochemical and Structural Properties

A foundational understanding of a chemical's properties is paramount to predicting its behavior
and handling it safely. 3,5-Dimethyl-4-nitrobenzoic acid is a solid at room temperature, with
key properties summarized below.
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Property Value Source(s)
CAS Number 3095-38-3 [3]
Molecular Formula CoHoNO4 [1][3]
Molecular Weight 195.17 g/mol [11[3]
Appearance Light yellow crystalline solid [4]

Melting Point 221-223 °C [1]

Boiling Point 356.5 °C at 760 mmHg [1]
Solubility Insoluble in water [11[2]

pKa 3.56 + 0.10 (Predicted) [1]

The presence of two methyl groups ortho to the nitro group creates significant steric hindrance.
This forces the nitro group to rotate out of the plane of the benzene ring, which can impact its
electronic effects and reactivity compared to other nitrophenol isomers.[5]

Hazard Identification and Toxicological Profile

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 3,5-Dimethyl-4-nitrobenzoic acid presents several hazards that demand rigorous
safety measures.[3]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. . H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation
Specific target organ toxicity H335: May cause respiratory
] Category 3 o
(single exposure) irritation

Data aggregated from GHS information provided to the ECHA C&L Inventory.[3]
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The primary routes of exposure are inhalation of dust particles, skin contact, eye contact, and
ingestion.[6] The toxicological profile is characteristic of many nitroaromatic compounds, which
can be irritants and are treated as harmful upon acute exposure. While specific carcinogenicity
and mutagenicity data for this exact compound are limited, related nitro compounds are a
subject of toxicological interest.[4][7] Therefore, minimizing exposure through robust
engineering controls and personal protective equipment is a critical, non-negotiable aspect of
its handling.

Exposure Control and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure prevention is essential. This begins with engineering
controls and is supplemented by appropriate PPE.

Engineering Controls

e Chemical Fume Hood: All weighing and handling of solid 3,5-Dimethyl-4-nitrobenzoic acid
must be conducted in a certified chemical fume hood to prevent the inhalation of airborne
dust.[8]

o Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and removed.[9]

Personal Protective Equipment (PPE)

The selection of PPE is a critical decision point based on the specific laboratory task being
performed. The following workflow illustrates the decision-making process.
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Task Assessment: Add Respiratory Protection
Handling 3,5-Dimethyl-4-nitrobenzoic acid, (NIOSH-approved respirator)

i

Analyze Task Analyze Task
PPE Components

Is there a risk of dust generation? Is there a risk of splash?
(e.g., weighing, transferring solid) (e.g., dissolving, reaction workup)

Safety Glasses with Side Shields Chemical-Resistant Gloves (Nitrile) Laboratory Coat Closed-toe Shoes

Final PPE Ensemble

Click to download full resolution via product page
Caption: PPE selection workflow for handling the compound.

e Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.
[10] If there is a significant risk of splashing, a face shield should be worn in addition to
goggles.[11]

o Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, are required.
Gloves must be inspected before use and changed immediately if contamination occurs.[10]
[12]

o Body Protection: A properly fitting laboratory coat must be worn and buttoned to protect
against skin contact.[10]
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» Respiratory Protection: If engineering controls are insufficient or if dust generation is
unavoidable, a NIOSH/MSHA-approved particulate respirator should be used.[10]

Safe Handling and Storage Protocol

Adherence to a strict protocol for handling and storage is fundamental to preventing accidents
and ensuring chemical stability.

Handling Protocol

o Preparation: Before handling, ensure all required PPE is donned correctly and the chemical
fume hood is operational.

o Designation: Clearly designate an area within the fume hood for handling the compound to
prevent cross-contamination.

e Weighing and Transfer: Use a spatula to carefully transfer the solid. Avoid scooping actions
that could generate dust. If possible, use a balance located inside the fume hood or a
contained weighing enclosure.

» Cleaning: After handling, decontaminate the spatula and work surface with a suitable solvent
(e.g., 60-70% ethanol) followed by soap and water, collecting all cleaning materials as
hazardous waste.[13]

» Hygiene: Wash hands and any exposed skin thoroughly after completing the task and
removing PPE. Do not eat, drink, or smoke in the laboratory.[6]

Storage Requirements

Proper segregation of chemicals is crucial to prevent dangerous reactions. 3,5-Dimethyl-4-
nitrobenzoic acid must be stored according to its compatibility profile.

o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]
Recommended storage temperatures are often between 2-8°C.[1]

o Incompatibilities: As a carboxylic acid, it is incompatible with strong bases. As a nitro
compound, it should be segregated from strong oxidizing agents.[6][13] Store away from
sources of heat or ignition.[14]
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Caption: Chemical storage segregation logic diagram.

Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First-Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

« Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[4][15]

« Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water for at least 15 minutes.[6][15] Seek medical attention if irritation
persists.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do.[15] Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink two glasses of water. Never give anything by mouth to an unconscious
person.[4] Seek immediate medical attention.

Spill Response Protocol

For a small solid spill in a laboratory setting:
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Alert personnel in the immediate area.
Assess the spill size.

Don appropriate PPE:
Gloves, Goggles, Lab Coat.
Respirator if necessary.

Isolate the area.
Remove ignition sources.

Gently cover the spill with an
absorbent pad or paper towels.

Dampen the material with 60-70% ethanol
to prevent dust generation.

'

Carefully sweep or wipe the dampened ]
r,

material into a labeled hazardous waste containe

3 )

Decontaminate the spill area with
ethanol, followed by soap and water.

Package all contaminated materials
(PPE, cleaning supplies) as hazardous waste.

;

[Report the incident to the Lab Supervisor

and Environmental Health & Safety (EHS).

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. lookchem.com [lookchem.com]

2. 3,5-Dimethyl-4-nitrobenzoic acid, 97% | Fisher Scientific [fishersci.ca]

3. 3,5-Dimethyl-4-nitrobenzoic acid | COHINO4 | CID 249413 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. 3-Methyl-4-nitrobenzoic acid - Safety Data Sheet [chemicalbook.com]
. chemistry.stackexchange.com [chemistry.stackexchange.com]

. fishersci.com [fishersci.com]

. atsdr.cdc.gov [atsdr.cdc.gov]

. pdf.benchchem.com [pdf.benchchem.com]

°
(] [00] ~ (o2} (621 iy

. carlroth.com [carlroth.com]

» 10. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 11. hsa.ie [hsa.ie]
e 12. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]

e 13. 3-METHYL-4-NITROBENZOIC ACID | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 14. ehs.berkeley.edu [ehs.berkeley.edu]
e 15. southwest.tn.edu [southwest.tn.edu]

« To cite this document: BenchChem. [3,5-Dimethyl-4-nitrobenzoic acid safety and handling].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181323#3-5-dimethyl-4-nitrobenzoic-acid-safety-and-
handling]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b181323?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.fishersci.ca/shop/products/3-5-dimethyl-4-nitrobenzoic-acid-97-thermo-scientific/p-7043781
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethyl-4-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethyl-4-nitrobenzoic-acid
https://www.chemicalbook.com/msds/3-methyl-4-nitrobenzoic-acid.htm
https://chemistry.stackexchange.com/questions/28549/why-should-2-6-dimethyl-4-nitrophenol-be-more-acidic-than-3-5-dimethyl-4-nitroph
https://www.fishersci.com/store/msds?partNumber=AC127281000&productDescription=3-METHYL-4-NITROBENZOIC+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.atsdr.cdc.gov/toxprofiles/tp50.pdf
https://pdf.benchchem.com/1294/Proper_Disposal_of_3_Methoxy_4_nitrobenzoic_Acid_A_Procedural_Guide.pdf
https://www.carlroth.com/medias/SDB-0445-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDk5ODB8YXBwbGljYXRpb24vcGRmfGFHRm1MMmhoTXk4NU1UZzBOalkzTkRNMU1ETTRMMU5FUWw4d05EUTFYMGRDWDBWT0xuQmtaZ3wzYTkyYmY2NDVjNmZkMTlmMTM2Yzk5NWNiOGRkNWU3NTdkMGE2MDc2ZDQyYjZhZGRmNDk2ZjM0NGZjZWJhMGRj
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://cameochemicals.noaa.gov/chemical/20680
https://cameochemicals.noaa.gov/chemical/20680
https://ehs.berkeley.edu/sites/default/files/safe_storage_of_hazardous_chemicals.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/4-Nitrobenzoic%20acid%2099percent.pdf
https://www.benchchem.com/product/b181323#3-5-dimethyl-4-nitrobenzoic-acid-safety-and-handling
https://www.benchchem.com/product/b181323#3-5-dimethyl-4-nitrobenzoic-acid-safety-and-handling
https://www.benchchem.com/product/b181323#3-5-dimethyl-4-nitrobenzoic-acid-safety-and-handling
https://www.benchchem.com/product/b181323#3-5-dimethyl-4-nitrobenzoic-acid-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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